(1-((4-fluorophenoxy)methyl)-6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)(4-(piperidin-1-ylsulfonyl)phenyl)methanone

• IUPAC Name: [1-[(4-fluorophenoxy)methyl]-6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl]-(4-piperidin-1-ylsulfonylphenyl)methanone
• InChI: InChI=1S/C30H33FN2O6S/c1-37-28-18-22-14-17-33(27(26(22)19-29(28)38-2)20-39-24-10-8-23(31)9-11-24)30(34)21-6-12-25(13-7-21)40(35,36)32-15-4-3-5-16-32/h6-13,18-19,27H,3-5,14-17,20H2,1-2H3
• InChI Key: NFNSNIJRKZXXQD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(N(CCC2=C1)C(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCCC4)COC5=CC=C(C=C5)F)OC
• Molecular Formula: C30H33FN2O6S
• Molecular Weight: 568.7 g/mol

Description

(1-((4-fluorophenoxy)methyl)-6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)(4-(piperidin-1-ylsulfonyl)phenyl)methanone is a useful research compound. Its molecular formula is C30H33FN2O6S and its molecular weight is 568.66. The purity is usually 95%.
BenchChem offers high-quality (1-((4-fluorophenoxy)methyl)-6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)(4-(piperidin-1-ylsulfonyl)phenyl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (1-((4-fluorophenoxy)methyl)-6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)(4-(piperidin-1-ylsulfonyl)phenyl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Metabolism and Disposition in Drug Development

Research on compounds with complex structures, such as the one mentioned, often involves understanding their metabolism and disposition within biological systems. For example, a study on the metabolism and disposition of SB-649868, an orexin receptor antagonist, highlights the importance of characterizing metabolic pathways and identifying major metabolites for drug development. This type of research is crucial for ensuring safety and efficacy of new pharmacological agents (Renzulli et al., 2011).

Diagnostic Imaging Agents

Another potential application area is the development of diagnostic imaging agents. For instance, studies on compounds like 18F-ISO-1, used in PET imaging to evaluate tumor proliferation, demonstrate how chemical compounds can be designed and utilized to enhance imaging techniques and provide valuable insights into disease mechanisms and progression (Dehdashti et al., 2013).

Understanding Drug Metabolism

Investigations into the metabolic pathways and resulting metabolites of pharmaceuticals, such as Almorexant, a dual orexin receptor antagonist, are essential for drug development. These studies provide information on how drugs are processed in the body, which is crucial for dosing, safety, and identifying potential drug interactions (Dingemanse et al., 2013).